Cas no 1055971-67-9 (5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid
• CAS No: 1055971-67-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 4570144
• PubChem ID: 50988985
• Update Time: 2025-05-19

5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid
• 1055971-67-9
• G54726
• 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylicacid
• F2167-3021
• 5-(1-methylpyrazol-4-yl)pyridine-3-carboxylic acid
• CS-0259355
• AKOS008149464
• EN300-73059
• Z825019240

• Inchi： 1S/C10H9N3O2/c1-13-6-9(5-12-13)7-2-8(10(14)15)4-11-3-7/h2-6H,1H3,(H,14,15)
• InChI Key： UABQBYRTVXIXHV-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CN(C)N=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 468.2±40.0 °C at 760 mmHg
• Flash Point: 237.0±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid

Introduction to 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic Acid (CAS No. 1055971-67-9)

5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1055971-67-9, belongs to a class of heterocyclic molecules that exhibit diverse biological activities. The structural motif combines a pyridine ring with a pyrazole moiety, both of which are well-documented for their pharmacological relevance.

The compound's structure is characterized by a pyridine core substituted at the 3-position with a carboxylic acid group, and at the 5-position with a 1-methyl-1H-pyrazol-4-yl group. This specific arrangement imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development. The presence of both nitrogen-containing heterocycles enhances its potential for interaction with biological targets, particularly enzymes and receptors involved in various disease pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules that incorporate both pyridine and pyrazole rings. These dual-heterocyclic systems have shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The carboxylic acid functionality at the 3-position of the pyridine ring not only provides a site for further derivatization but also contributes to the compound's solubility and bioavailability.

One of the most compelling aspects of 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel analogs with enhanced potency and selectivity. For instance, modifications at the methyl group of the pyrazole ring or variations in the substitution pattern around the pyridine ring have led to compounds with improved pharmacokinetic profiles.

The compound has been extensively studied in vitro, demonstrating interactions with various biological targets. Notably, it has shown inhibitory activity against certain kinases and enzymes implicated in cancer progression. Preclinical studies have indicated that derivatives of this compound exhibit promising antitumor effects, making them attractive candidates for further development into therapeutic agents. The ability to modulate the activity of these targets without significant off-target effects is crucial for achieving clinical efficacy while minimizing side effects.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for this class of compounds. By leveraging these tools, researchers can predict the binding modes of 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid and its derivatives with target proteins, facilitating the design of more effective molecules. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques to streamline drug development.

The synthesis of 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid involves multi-step organic transformations, each carefully optimized to ensure high yield and purity. The introduction of the carboxylic acid group at the 3-position of the pyridine ring typically requires functional group interconversions, such as hydrolysis or oxidation reactions. Similarly, the attachment of the 1-methyl-1H-pyrazol-4-yl moiety necessitates precise coupling reactions, often employing palladium-catalyzed cross-coupling strategies.

Recent innovations in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one. For example, flow chemistry techniques have been employed to perform multiple reaction steps under controlled conditions, improving reproducibility and scalability. These advancements not only enhance the accessibility of intermediates but also contribute to greener and more sustainable synthetic processes.

The biological evaluation of 5-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid has revealed intriguing insights into its mechanism of action. Studies suggest that its interactions with biological targets are mediated by both hydrophobic and hydrogen bonding interactions. This dual mode of binding enhances its affinity for specific receptors or enzymes, contributing to its observed biological activity.

In conclusion, 5-(1-methyl-1H-pyrazol-4-yllpyridine)-3-carboxylic acid (CAS No. 1055971-67-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.